Cas no 113849-13-1 (Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-)

Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]- structure
113849-13-1 structure
Product Name:Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
CAS No:113849-13-1
MF:C6H6N4O5
MW:214.135640621185
CID:177809
PubChem ID:9578288
Update Time:2025-04-19

Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide,2-[(4-hydroxy-5-nitro-2-furanyl)methylene]-
    • [(E)-(4-hydroxy-5-nitrofuran-2-yl)methylideneamino]urea
    • 4-hydroxynitrofurazone
    • (2E)-2-[(4-hydroxy-5-nitrofuran-2-yl)methylidene]hydrazinecarboxamide
    • DTXSID40150578
    • 113849-13-1
    • Inchi: 1S/C6H6N4O5/c7-6(12)9-8-2-3-1-4(11)5(15-3)10(13)14/h1-2,11H,(H3,7,9,12)/b8-2+
    • InChI Key: IZMLEVZCDFBHLC-KRXBUXKQSA-N
    • SMILES: O1C(=C(C=C1/C=N/NC(N)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 214.03388
  • Monoisotopic Mass: 214.033819
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 147
  • XLogP3: 0.4

Experimental Properties

  • Density: 1.88
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.713
  • PSA: 143.99
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.